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Compound of Interest

Compound Name: Avitinib maleate

Cat. No.: B605098

Essential Safety and Handling Guide for Avitinib
Maleate

Avitinib maleate is an irreversible EGFR inhibitor with antineoplastic properties.[1][2][3][4] As a
potent cytotoxic compound, it requires stringent handling and disposal procedures to ensure
the safety of laboratory personnel and the environment. This guide provides essential safety
protocols, personal protective equipment (PPE) recommendations, and disposal plans for
researchers, scientists, and drug development professionals.

Hazard Identification and Classification

Avitinib maleate is classified with the following hazards according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[5]

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation

Specific target organ toxicity, 3 H335: May cause respiratory
single exposure irritation
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Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the most critical barrier against exposure to Avitinib

maleate. The following PPE is mandatory when handling this compound.

PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles with Side-
Shields

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166. A face shield
should be worn over safety
glasses if there is a splash
hazard.[6]

Hand Protection

Chemical-Resistant Gloves

Two pairs of chemotherapy-
rated gloves (e.g., nitrile) are
recommended, with the outer
glove covering the cuff of the
lab coat.[7][8]

Body Protection

Impervious Laboratory Coat or

Gown

A disposable, solid-front gown
made of a material resistant to
chemical permeation is
required.[7][8]

Respiratory Protection

NIOSH-Approved Respirator
(e.g., N95)

Required when handling the
compound as a powder
outside of a certified chemical
fume hood or biological safety
cabinet to prevent aerosol
inhalation.[7][9]

Note: All disposable PPE should not be reused and must be disposed of as cytotoxic waste.

Reusable PPE must be properly decontaminated after each use.[7][8]

Operational and Handling Plan

All handling of Avitinib maleate, particularly the weighing of the solid compound and the

preparation of stock solutions, must be conducted in a designated area, such as a certified
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chemical fume hood or a Class Il Biosafety Cabinet (BSC), to minimize exposure.[7]
Step-by-Step Handling Procedure:

o Preparation of Workspace: Cover the work surface with a disposable, plastic-backed
absorbent pad.

e Donning PPE: Before handling the compound, put on all required PPE in the correct order:
inner gloves, gown, outer gloves, and eye/face protection. A respirator should be used if not
working in a containment hood.

e Handling the Compound:
o Carefully open the container to avoid creating dust.
o Use dedicated spatulas and weighing papers.
o When preparing solutions, add the solvent to the powder slowly to avoid splashing.

e Labeling: Clearly label all containers with the compound name, concentration, date, and your
initials.

o Decontamination of Workspace: After completion, wipe down all surfaces and equipment in
the fume hood/BSC with an appropriate decontamination solution. Dispose of the absorbent
pad as hazardous waste.

» Doffing PPE: Remove PPE in the correct order to prevent cross-contamination: outer gloves,
gown, then inner gloves.

» Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan

Avitinib maleate and any materials contaminated with it are considered cytotoxic waste and
must be disposed of according to institutional and local regulations for hazardous waste.[10]
[11][12]

Waste Segregation and Disposal:
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o Solid Waste: All contaminated disposable items, including gloves, gowns, absorbent pads,
pipette tips, and empty vials, must be placed in a designated, leak-proof, and puncture-
resistant container labeled with the cytotoxic hazard symbol.[10][12] These containers are
often color-coded purple.[11][12][13]

e Liquid Waste: Unused solutions of Avitinib maleate should be collected in a sealed, leak-
proof container, also labeled as cytotoxic waste. Do not dispose of this waste down the drain.

o Sharps: Needles, syringes, or other sharps contaminated with Avitinib maleate must be
disposed of in a designated sharps container for cytotoxic waste.[11]

o Final Disposal: All cytotoxic waste must be disposed of through a licensed hazardous waste
management company, typically via high-temperature incineration.[11][12]

Emergency Procedures: Chemical Spill Workflow

In the event of a spill, immediate and appropriate action is necessary to contain the
contamination and minimize exposure.
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Caption: Workflow for handling a chemical spill of Avitinib maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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